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Compound of Interest

Compound Name: Nordiphenhydramine-d5

Cat. No.: B12370790

Technical Guide: Nordiphenhydramine-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nordiphenhydramine-d5, a
deuterated analog of Nordiphenhydramine. While a specific CAS number for
Nordiphenhydramine-d5 is not readily available in public databases, this document collates
essential technical data, outlines relevant experimental protocols where it would be utilized,
and presents key metabolic pathways.

Core Data Presentation

Quantitative data for Nordiphenhydramine and its deuterated analog are summarized below.
The molecular formula and weight for Nordiphenhydramine-d5 are calculated based on the
structure of Nordiphenhydramine, assuming the common practice of replacing five hydrogen
atoms with deuterium on a phenyl ring for use as an internal standard in mass spectrometry.

Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
Nordiphenhydramine 17471-10-2[1] C16H19NO[1] 241.33[1][2]
Nordiphenhydramine- )
Not Available C16H14DsNO 246.36 (Calculated)

d5
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Metabolic Pathway of the Parent Compound

Nordiphenhydramine is a primary metabolite of the first-generation antihistamine,
Diphenhydramine. The metabolic conversion primarily involves N-demethylation.
Understanding this pathway is crucial for pharmacokinetic and drug metabolism studies.
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Caption: Metabolic conversion of Diphenhydramine to Nordiphenhydramine.

Experimental Protocols

Nordiphenhydramine-d5 serves as an ideal internal standard for the quantification of
Nordiphenhydramine in biological matrices using liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Below is a representative experimental protocol.

Bioanalytical Method for Nordiphenhydramine
Quantification

This protocol outlines a typical LC-MS/MS method for the analysis of Nordiphenhydramine in
plasma.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)
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To 100 pL of plasma sample, add 25 pL of Nordiphenhydramine-d5 internal standard
working solution (e.g., 100 ng/mL).

Add 50 pL of 0.1 M sodium hydroxide to alkalize the sample.

Add 1 mL of a suitable organic solvent (e.g., methyl tert-butyl ether).
Vortex for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.
. LC-MS/MS Conditions
Liguid Chromatography (LC):
o Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 um).
o Mobile Phase A: 0.1% Formic acid in water.
o Mobile Phase B: 0.1% Formic acid in acetonitrile.

o Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, and re-
equilibrate at 5% B for 1 minute.

o Flow Rate: 0.4 mL/min.

o Injection Volume: 5 pL.

Tandem Mass Spectrometry (MS/MS):

o lonization Mode: Positive Electrospray lonization (ESI+).

o Multiple Reaction Monitoring (MRM) Transitions:
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» Nordiphenhydramine: Precursor ion (Q1) m/z 242.2 -> Product ion (Q3) m/z 152.1.

» Nordiphenhydramine-d5: Precursor ion (Q1) m/z 247.2 -> Product ion (Q3) m/z 152.1.

o Instrument Parameters: Optimize collision energy, declustering potential, and other source
parameters for maximum signal intensity.

3. Data Analysis

¢ Quantify the concentration of Nordiphenhydramine by calculating the peak area ratio of the
analyte to the internal standard.

o Generate a calibration curve using standards of known concentrations.

Experimental Workflow

The following diagram illustrates a typical workflow for a bioanalytical study utilizing a
deuterated internal standard like Nordiphenhydramine-d5.
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Caption: Bioanalytical workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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